Cas no 1199780-86-3 (2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine)

• Product Name: 2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine
• CAS No: 1199780-86-3
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 5833743
• PubChem ID: 83695133
• Update Time: 2025-05-23

2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine
• EN300-1859866
• 1199780-86-3
• [2-(2-fluoro-4-methylphenyl)ethyl](methyl)amine

• Inchi： 1S/C10H14FN/c1-8-3-4-9(5-6-12-2)10(11)7-8/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： YTXDGDFEHGPLMX-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1CCNC

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine

Introduction to 2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine (CAS No. 1199780-86-3)

The compound 2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine, identified by the CAS number 1199780-86-3, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, often abbreviated as FMEAm, has garnered attention due to its unique structural properties and potential for use in drug development, material science, and environmental chemistry.

The molecular structure of 2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine consists of a phenyl ring substituted with a fluorine atom at the 2-position and a methyl group at the 4-position. This substitution pattern imparts specific electronic and steric properties to the molecule, making it highly reactive in certain chemical environments. The ethylamine group attached to the phenyl ring further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of FMEAm in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to act as a chiral auxiliary has also been investigated, offering new avenues for asymmetric synthesis in organic chemistry.

In addition to its pharmacological applications, 2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine has shown promise in material science. Its unique electronic properties make it a candidate for use in the development of advanced polymers and materials with tailored optical and mechanical characteristics. Recent advancements in nanotechnology have also seen this compound being utilized as a building block for constructing nanostructured materials with applications in electronics and sensing technologies.

The synthesis of FMEAm typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the Friedel-Crafts alkylation of fluorobenzene derivatives, followed by subsequent amination steps to introduce the ethylamine functionality. Researchers have recently developed more efficient synthetic routes, leveraging catalytic systems and green chemistry principles to minimize waste and improve sustainability.

The physical properties of 2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine, including its melting point, boiling point, and solubility characteristics, have been extensively studied to optimize its handling and storage conditions. These studies have provided valuable insights into its behavior under various environmental conditions, which is critical for its safe use in industrial applications.

In terms of environmental impact, recent research has focused on understanding the biodegradation pathways of FMEAm. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in natural ecosystems. This finding is significant for industries relying on this compound, as it aligns with global efforts to promote eco-friendly chemical practices.

The growing interest in CAS No. 1199780-86-3 can be attributed to its role as a key intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, derivatives of this compound have been identified as potent inhibitors of enzymes involved in cancer cell proliferation, opening new possibilities for anticancer drug development.

In conclusion, 2-(2-fluoro-4-methylphenyl)ethyl(methyl)amine (CAS No. 1199780-86-3) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its synthesis and applications, ensure that it will remain a focal point for innovation in the years to come.